Cas no 2228540-93-8 (3-methyl-3-4-(trifluoromethyl)phenoxyazetidine)

• Product Name: 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine
• CAS No: 2228540-93-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6330510
• PubChem ID: 165705128
• Update Time: 2025-08-10

3-methyl-3-4-(trifluoromethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine
• 2228540-93-8
• EN300-1947621
• 3-methyl-3-[4-(trifluoromethyl)phenoxy]azetidine

• Inchi： 1S/C11H12F3NO/c1-10(6-15-7-10)16-9-4-2-8(3-5-9)11(12,13)14/h2-5,15H,6-7H2,1H3
• InChI Key： JCKDALYOXMOISP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1(C)CNC1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine

3-Methyl-3-4-(Trifluoromethyl)Phenoxyazetidine (CAS No. 2228540-93-8)

3-Methyl-3-4-(Trifluoromethyl)Phenoxyazetidine is a synthetic organic compound with the CAS registry number 2228540-93-8. This compound belongs to the class of azetidines, which are four-membered ring structures containing one oxygen atom and three carbon atoms. The molecule features a methyl group and a trifluoromethyl-substituted phenoxy group attached to the azetidine ring, making it a unique derivative with potential applications in pharmaceutical chemistry and material science.

The synthesis of 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Its structure has been characterized using modern analytical techniques such as 1H NMR, 13C NMR, and HRMS, confirming its molecular formula and structural integrity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can enhance the stability and bioavailability of derivatives. Recent studies have explored its role in modulating enzyme activity, particularly in kinases and proteases, which are critical targets in oncology and inflammatory diseases.

In addition to its pharmaceutical applications, 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine has shown promise in materials science. Its rigid azetidine ring structure provides mechanical stability, making it a candidate for advanced polymers and nanomaterials. Researchers have investigated its use in self-healing polymers, where its ability to form reversible bonds under specific conditions could revolutionize the field of adaptive materials.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for eco-friendly applications. However, further investigations are required to fully understand its biodegradation pathways and long-term environmental effects.

In conclusion, 3-methyl-3-4-(trifluoromethyl)phenoxyazetidine (CAS No. 2228540-93-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in pharmaceuticals, materials science, and environmental chemistry.